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Compound of Interest

Compound Name: Vorozole, (-)-

Cat. No.: B15185656

The proper disposal of Vorozole, a competitive aromatase inhibitor, is critical for ensuring
laboratory safety, environmental protection, and regulatory compliance.[1][2][3] Due to its
classification as a potent, pharmacologically active material that is harmful if swallowed and
very toxic to aquatic life with long-lasting effects, strict protocols must be followed.[4] This guide
provides essential, step-by-step procedures for the safe handling and disposal of Vorozole
waste in a research environment.

Hazard and Safety Summary

Before handling Vorozole, it is crucial to be aware of its primary hazards. This information
directly informs the necessary precautions for disposal.
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Identifier Information Reference
CAS Number 129731-10-8 [4]
Molecular Formula C16H13CINe [4]
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Step-by-Step Disposal Protocol

The guiding principle for managing Vorozole waste is to prevent its generation where possible
and to ensure that any waste generated is handled in a way that minimizes risk.[2] All disposal
activities must comply with local, state, and federal regulations.[5]

Waste Identification and Segregation

« |dentify all Vorozole waste streams: This includes pure, unused product, contaminated lab
materials (e.g., gloves, pipette tips, bench paper), empty containers, and solutions containing
Vorozole.

e Segregate Vorozole waste: Do not mix Vorozole waste with non-hazardous or other types of
chemical waste.[6] Use dedicated, clearly labeled, and appropriate waste containers.[1][7]
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Packaging and Labeling

Solid Waste: Collect solid waste (e.g., contaminated personal protective equipment (PPE),
absorbent materials) in a designated, puncture-resistant container with a secure lid.

Ligquid Waste: Collect liquid waste in a compatible, leak-proof container. Ensure the container
material is appropriate for the solvent used.

Empty Containers: Even empty containers can retain product residue and should be treated
as hazardous waste.[8] Do not rinse them into the sanitary sewer system. Seal and dispose
of them via the chemical waste stream.

Labeling: Clearly label every waste container with "Hazardous Waste," the full chemical
name "Vorozole," and the associated hazards (e.g., "Toxic," "Environmental Hazard").[3]

Storage

Designated Area: Store sealed waste containers in a designated, secure, and well-ventilated
Satellite Accumulation Area within or near the laboratory.[1][3]

Secondary Containment: Use secondary containment (e.g., a larger, chemically resistant tray
or bin) to prevent the spread of material in case of a leak.

Inventory: Keep a log of the waste generated, including the quantity and date of generation.

[3]

Final Disposal

Licensed Waste Disposal Company: Arrange for the collection and disposal of Vorozole
waste through your institution's Environmental Health and Safety (EHS) office or a licensed
hazardous waste disposal contractor.[1]

Approved Disposal Method: The recommended method for final disposal is incineration at an
approved and licensed waste disposal plant.[4][8] This ensures the complete destruction of
the active pharmacological ingredient.

Avoid Environmental Release: Under no circumstances should VVorozole or its containers be
disposed of in regular trash or flushed down the drain.[4][9] Its high toxicity to aquatic life
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necessitates strict containment.[4]

Accidental Release and Spill Protocol

In the event of a spill, immediate and appropriate action is required to prevent exposure and
environmental contamination.

o Evacuate and Secure: Alert personnel in the immediate area and restrict access. Ensure the
area is well-ventilated.[9]

o Wear Appropriate PPE: At a minimum, this includes a lab coat, safety goggles with side
shields, and chemical-resistant gloves.[4] A respirator may be necessary depending on the
scale of the spill and the potential for aerosolization.[4]

e Contain and Clean:

o For solid spills, carefully sweep or vacuum up the material, avoiding dust generation, and
place it into a labeled hazardous waste container.[5][8] Using a vacuum with a HEPA filter
IS recommended.[8]

o For liquid spills, cover with an inert absorbent material (e.g., diatomite, universal binders).

[4]

e Decontaminate: Clean the spill area and any contaminated equipment by scrubbing with
alcohol, followed by soap and water.[4]

o Dispose of Cleanup Materials: All materials used for cleanup (absorbents, wipes,
contaminated PPE) must be disposed of as hazardous Vorozole waste.[4]

Vorozole Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of
Vorozole in a laboratory setting.
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Caption: Workflow for the safe disposal of Vorozole waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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